5-chloro-N-(1,3-dioxo-5-isoindolyl)-2-thiophenecarboxamide

• IUPAC Name: 5-chloro-N-(1,3-dioxoisoindol-5-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C13H7ClN2O3S/c14-10-4-3-9(20-10)13(19)15-6-1-2-7-8(5-6)12(18)16-11(7)17/h1-5H,(H,15,19)(H,16,17,18)
• InChI Key: PIPQIFNHBHQVEK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1NC(=O)C3=CC=C(S3)Cl)C(=O)NC2=O
• Molecular Formula: C13H7ClN2O3S
• Molecular Weight: 306.72 g/mol

Description

5-chloro-N-(1,3-dioxo-5-isoindolyl)-2-thiophenecarboxamide, also known as CAY10571, is a novel small-molecule inhibitor of the intracellular protein complex called NLRP3 inflammasome. NLRP3 inflammasome is a critical component of the innate immune system that mediates the production of pro-inflammatory cytokines and the activation of caspase-1, which leads to pyroptosis, a form of cell death. The dysregulation of NLRP3 inflammasome has been linked to various inflammatory diseases, including autoinflammatory syndromes, metabolic disorders, and neurodegenerative diseases. Therefore, the inhibition of NLRP3 inflammasome has emerged as a promising therapeutic strategy for these diseases.

Scientific Research Applications

Antitumor Applications

Compounds structurally related to "5-chloro-N-(1,3-dioxo-5-isoindolyl)-2-thiophenecarboxamide" have been investigated for their antitumor properties. For instance, derivatives of imidazotetrazines, which share a similar heterocyclic chemistry, have shown curative activity against L-1210 and P388 leukemia, suggesting potential as a broad-spectrum antitumor agent (Stevens et al., 1984). These findings underscore the importance of exploring related compounds for their antitumor efficacy.

Antioxidant Activity

Novel pyrrolidine derivatives containing the thiophene moiety, similar to the core structure of "5-chloro-N-(1,3-dioxo-5-isoindolyl)-2-thiophenecarboxamide," have been synthesized and shown potent antioxidant activity. These compounds were found to possess antioxidant activity higher than that of ascorbic acid, indicating their potential as therapeutic agents with antioxidant properties (Tumosienė et al., 2019).

Sensing and Magnetic Properties

Functionalization of microporous lanthanide-based metal-organic frameworks with dicarboxylate ligands, including methyl-substituted thieno groups, demonstrates unique sensing and magnetic properties. These frameworks show potential for gas adsorption and sensing, as well as significant magnetocaloric effects, highlighting the versatility of thiophene derivatives in materials science applications (Wang et al., 2016).

Antimicrobial and Anticancer Activities

Thiophene-derived compounds have shown promising antimicrobial and anticancer activities. A specific study synthesized thiophene-derived amido bis-nitrogen mustard, demonstrating efficient inhibition against drug-resistant bacteria and various cancer cell lines, emphasizing the therapeutic potential of thiophene derivatives (Tang et al., 2012).